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Compound of Interest

3,5-Bis(methoxycarbonyl)benzoic
Compound Name: o
aci

Cat. No.: B1281345

CAS Number: 38588-64-6
Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3,5-Bis(methoxycarbonyl)benzoic
acid, a key chemical intermediate. It includes its physicochemical properties, a detailed
experimental protocol for its synthesis, and its applications in the fields of materials science and
medicinal chemistry.

Compound Identification and Properties

3,5-Bis(methoxycarbonyl)benzoic acid, also known as Dimethyl trimesicate or 1,3,5-
Benzenetricarboxylic acid, dimethyl ester, is a derivative of trimesic acid.[1][2] Its unique
trifunctional structure, featuring one carboxylic acid group and two methyl ester groups, makes
it a valuable building block in organic synthesis.

Table 1: Physicochemical Properties of 3,5-Bis(methoxycarbonyl)benzoic acid
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Property Value Source
CAS Number 38588-64-6 [1][2][3]
Molecular Formula C11H1006 [11[2][3]
Molecular Weight 238.19 g/mol [1112][3]
3,5-
IUPAC Name bis(methoxycarbonyl)benzoic [2]
acid

Dimethyl trimesicate, Trimesic
acid dimethyl ester, 1,3,5-

Synonyms _ L [1][2]
Benzenetricarboxylic acid

dimethyl ester

Predicted pKa 3.46 £0.10 [4]

Synthesis of 3,5-Bis(methoxycarbonyl)benzoic Acid

The synthesis of 3,5-Bis(methoxycarbonyl)benzoic acid can be achieved through the
selective hydrolysis of Trimethyl 1,3,5-benzenetricarboxylate.[1] This method provides a
reliable route to obtain the desired product with a good yield.

Experimental Protocol: Selective Hydrolysis

This protocol is adapted from a known synthetic method.[1]

Materials:

Trimethyl 1,3,5-benzenetricarboxylate (starting material)

Methanol (MeOH)

Water (Hz20)

1 N Sodium hydroxide (NaOH) aqueous solution

Dichloromethane (CH2Clz2)
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o Saturated aqueous sodium bicarbonate (NaHCOs) solution
Procedure:

» Dissolution: Dissolve Trimethyl 1,3,5-benzenetricarboxylate (e.g., 62 g, 246 mmol) in a
mixture of methanol (800 mL) and water.

e Hydrolysis: Slowly add 1 N aqueous sodium hydroxide solution (221 mL, 221 mmol) to the
solution under vigorous stirring. The suspension will gradually dissolve over approximately 8
hours.

e Reaction Monitoring: Continue stirring the reaction mixture at room temperature for 18 hours.
e Solvent Removal: Remove the solvent by vacuum distillation.

o Extraction: Add dichloromethane (600 mL) to the remaining solid. Wash the organic phase
with a saturated aqueous sodium bicarbonate solution (3 x 500 mL).

e Product Isolation: Separate the organic layer. The solid crude product can be collected by
filtration.

e Analysis: Analyze the crude product by LC-MS to confirm the molecular weight of the target
product (MW: 238). The reported yield for this procedure is approximately 83%.[1]

Figure 1: Synthesis Workflow for 3,5-Bis(methoxycarbonyl)benzoic acid
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Caption: A flowchart illustrating the synthesis of 3,5-Bis(methoxycarbonyl)benzoic acid.

Applications in Research and Development

The trifunctional nature of 3,5-Bis(methoxycarbonyl)benzoic acid makes it a versatile
building block in several areas of chemical research and development.

Metal-Organic Frameworks (MOFs)

As a derivative of trimesic acid, this compound can serve as a tritopic linker in the synthesis of
Metal-Organic Frameworks (MOFs).[5][6][7] The carboxylate group and the two ester groups
(which can be hydrolyzed in situ or post-synthetically) can coordinate with metal ions to form
porous, crystalline structures. The specific geometry of the linker influences the topology and
properties of the resulting MOF.[8] Benzoic acid and its derivatives are also used as modulators
in MOF synthesis to control crystal growth and introduce defects, which can enhance
properties like surface area and hydrophobicity.[9][10]

Figure 2: Logical Relationship in MOF Synthesis
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Caption: The role of 3,5-Bis(methoxycarbonyl)benzoic acid as a linker in MOF synthesis.

Dendrimer Synthesis

The structure of 3,5-Bis(methoxycarbonyl)benzoic acid is analogous to building blocks used
in the convergent synthesis of dendrimers. Dendrimers are highly branched, well-defined
macromolecules with a central core. The functional groups of this benzoic acid derivative can
be reacted in a stepwise fashion to build up the dendritic structure, generation by generation.
This precise, controlled synthesis allows for the creation of macromolecules with specific sizes,
shapes, and surface functionalities.

Drug Development and Medicinal Chemistry

Benzoic acid and its derivatives are a well-established class of compounds with a wide range
of biological activities.[1] They serve as important scaffolds in the design and synthesis of new
therapeutic agents. While specific biological activities for 3,5-Bis(methoxycarbonyl)benzoic
acid are not extensively documented in publicly available literature, its structure provides
multiple points for chemical modification, making it a potentially valuable intermediate in the
synthesis of more complex, biologically active molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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